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Compound of Interest

Compound Name: SR140333B

Cat. No.: B170404

Essential Safety and Handling Guide for
SR140333B

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of
SR140333B, a potent and selective non-peptide tachykinin NK1 receptor antagonist. Given
that SR140333B is a research chemical, comprehensive hazard data is not fully available.
Therefore, it must be handled with the utmost care, assuming it is hazardous. The following
guidelines are based on the precautionary principle and best laboratory practices for handling
novel, potent compounds.

Compound Information
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Property

Value

Synonyms

SR 140333, Nolpitantium

Chemical Name

(S)1-(2-[3-(3,4-dichlorophenyl)-1-(3-
isopropoxyphenylacetyl)piperidin-3- yllethyl)-4-
phenyl-1-azoniabicyclo[2.2.2]octane chloride[1]

CAS Number

153050-21-6

Molecular Formula

C38H47CI3N202

Mechanism of Action

Potent, selective, and competitive non-peptide

tachykinin NK1 receptor antagonist.[1][2]

Intended Use

For research use only. Not for human or

veterinary use.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling SR140333B in any form (solid

or in solution).

Operation

Minimum Required PPE

Weighing and Aliquoting (Solid)

- Disposable Nitrile Gloves (double-gloving
recommended)- Laboratory Coat (fully
buttoned)- ANSI Z87.1 Compliant Safety
Goggles or Face Shield

Solution Preparation and Handling

- Disposable Nitrile Gloves- Laboratory Coat-
ANSI Z87.1 Compliant Safety Goggles

Administration to Animals

- Disposable Nitrile Gloves- Laboratory Coat-
Safety Glasses with Side Shields

Cleaning and Decontamination

- Chemical-Resistant Gloves (e.g., neoprene or
butyl rubber)- Chemical Splash Goggles-

Impervious Laboratory Coat or Apron
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Operational Plan: Step-by-Step Handling
Procedures

3.1. Engineering Controls and Preparation

» Designated Area: All work with SR140333B should be conducted in a designated area within
the laboratory, such as a chemical fume hood, to minimize exposure.

e Fume Hood: For procedures involving the handling of solid SR140333B or the preparation of
stock solutions, a certified chemical fume hood is mandatory to prevent inhalation of airborne
particles.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested.

3.2. Handling and Experimental Protocols

o Personal Protective Equipment (PPE): Before handling the compound, don the appropriate
PPE as outlined in the table above.

e Weighing: If working with the solid form, carefully weigh the required amount in a chemical
fume hood. Use anti-static measures where appropriate.

o Solution Preparation: Prepare solutions within the fume hood. Add solvent to the solid slowly
to avoid splashing.

o Storage: Store SR140333B in a tightly sealed, clearly labeled container. For long-term
storage (up to 6 months), a temperature of -80°C is recommended. For short-term storage
(up to 1 month), -20°C is suitable.

o Transport: When transporting the compound within the laboratory, use a sealed, shatter-
proof secondary container.

3.3. Spill and Emergency Procedures

e Minor Spill (Solid):
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[e]

Gently cover the spill with absorbent paper towels to avoid raising dust.

o

Dampen the absorbent material with a suitable solvent (e.g., ethanol or methanol) to wet
the powder.

o

Carefully wipe up the material, working from the outside in.

[¢]

Place all contaminated materials in a sealed bag for hazardous waste disposal.

o

Decontaminate the area with a suitable laboratory detergent followed by a solvent rinse.
Minor Spill (Liquid):

o Absorb the spill with an inert absorbent material (e.g., vermiculite or sand).

o Collect the absorbed material into a sealed container for hazardous waste disposal.

o Decontaminate the area with a suitable laboratory detergent followed by a solvent rinse.
Major Spill:

o Evacuate the immediate area.

o Alert laboratory personnel and the institutional safety officer.

o Prevent the spread of the spill if it is safe to do so.

o Allow only trained personnel with appropriate PPE to clean up the spill.

Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

o Inhalation: Move to fresh air immediately.
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o Ingestion: Do NOT induce vomiting.

o In all cases of personal exposure, seek immediate medical attention and provide the
medical personnel with information about the compound.

3.4. Disposal Plan

o Waste Collection: All waste materials contaminated with SR140333B (e.qg., pipette tips,
tubes, gloves, absorbent materials) must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

» Waste Disposal: Dispose of the hazardous waste through your institution's environmental
health and safety office in accordance with all local, state, and federal regulations. Do not
dispose of SR140333B down the drain or in the regular trash.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the general mechanism of action for an NK1 receptor
antagonist like SR140333B.
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SR140333B Mechanism of Action
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Caption: SR140333B competitively antagonizes the NK1 receptor, blocking the binding of
Substance P.

The following diagram outlines the essential workflow for safely handling SR140333B in a
laboratory setting.
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SR140333B Safe Handling Workflow

1. Conduct Risk Assessment

l

2. Select Appropriate PPE

l

3. Prepare Engineering Controls
(e.g., Fume Hood)

l

4. Weigh and Prepare Stock Solution

l

5. Perform Experiment

l

6. Decontaminate Work Area

l

7. Segregate and Dispose of Waste

l

8. Document Experiment and Waste

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of SR140333B from planning to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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SR140333B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170404#personal-protective-equipment-for-handling-
sr140333b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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